Cas no 2171978-76-8 (1-3-(hydroxymethyl)azetidin-3-yl-4,4-dimethylcyclohexan-1-ol)

• Product Name: 1-3-(hydroxymethyl)azetidin-3-yl-4,4-dimethylcyclohexan-1-ol
• CAS No: 2171978-76-8
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6204136
• PubChem ID: 165762081
• Update Time: 2025-10-21

1-3-(hydroxymethyl)azetidin-3-yl-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)azetidin-3-yl-4,4-dimethylcyclohexan-1-ol
• 1-[3-(hydroxymethyl)azetidin-3-yl]-4,4-dimethylcyclohexan-1-ol
• EN300-1647283
• 2171978-76-8

• Inchi： 1S/C12H23NO2/c1-10(2)3-5-12(15,6-4-10)11(9-14)7-13-8-11/h13-15H,3-9H2,1-2H3
• InChI Key： RQYYZPGEQFTMDV-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)CC1)C1(CO)CNC1

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Additional information on 1-3-(hydroxymethyl)azetidin-3-yl-4,4-dimethylcyclohexan-1-ol

Comprehensive Overview of 1-3-(hydroxymethyl)azetidin-3-yl-4,4-dimethylcyclohexan-1-ol (CAS No. 2171978-76-8)

The compound 1-3-(hydroxymethyl)azetidin-3-yl-4,4-dimethylcyclohexan-1-ol (CAS No. 2171978-76-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines an azetidine ring with a cyclohexanol backbone, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its hydroxymethyl and dimethyl functional groups, which contribute to its reactivity and solubility properties.

In recent years, the demand for novel heterocyclic compounds like 1-3-(hydroxymethyl)azetidin-3-yl-4,4-dimethylcyclohexan-1-ol has surged, driven by advancements in medicinal chemistry and the need for targeted therapeutics. The compound’s azetidine moiety is a key focus, as this four-membered nitrogen-containing ring is increasingly explored for its conformational rigidity and bioactivity. Its CAS No. 2171978-76-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

The synthesis of 1-3-(hydroxymethyl)azetidin-3-yl-4,4-dimethylcyclohexan-1-ol often involves multi-step organic reactions, including ring-forming and functional group modifications. Its cyclohexanol segment provides a stable framework, while the hydroxymethyl group enhances its utility in derivatization. These characteristics align with current trends in green chemistry, where researchers prioritize efficient, low-waste synthetic routes. The compound’s potential as a building block for biodegradable polymers or pharmaceutical intermediates is also under investigation.

From an industrial perspective, CAS No. 2171978-76-8 is often discussed in the context of high-value fine chemicals. Its applications span drug delivery systems, catalysis, and even cosmetic formulations, where its stability and low toxicity are advantageous. The rise of AI-driven drug design has further highlighted its relevance, as computational models predict its interactions with biological targets. This synergy between computational chemistry and experimental validation underscores its potential in next-generation therapeutics.

Environmental and regulatory considerations are also pivotal for 1-3-(hydroxymethyl)azetidin-3-yl-4,4-dimethylcyclohexan-1-ol. Its biodegradability and compliance with REACH and FDA guidelines make it a sustainable choice for industrial applications. As the chemical industry shifts toward eco-friendly alternatives, this compound’s balanced properties position it as a candidate for green manufacturing processes. Researchers are actively publishing studies on its structure-activity relationships, further solidifying its scientific credibility.

In summary, 1-3-(hydroxymethyl)azetidin-3-yl-4,4-dimethylcyclohexan-1-ol (CAS No. 2171978-76-8) represents a convergence of innovation in organic synthesis and applied chemistry. Its multifunctional design and alignment with industry trends ensure its continued relevance in both academic and commercial spheres. Future research will likely explore its role in personalized medicine and sustainable materials, addressing pressing global challenges.